Cas no 647824-51-9 (1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)

1-tert-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is a versatile pyrazole-based aldehyde compound characterized by its tert-butyl and methyl substituents, which enhance steric hindrance and electronic properties. The aldehyde functional group at the 4-position offers reactivity for further derivatization, making it a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceuticals. Its tert-butyl group improves solubility in organic solvents and stability under various reaction conditions. The compound's rigid pyrazole core contributes to its utility in coordination chemistry and ligand design. High purity grades are available for research applications, ensuring reproducibility in synthetic pathways. Its structural features make it suitable for exploring structure-activity relationships in medicinal chemistry.
1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde structure
647824-51-9 structure
Product Name:1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
CAS No:647824-51-9
MF:C10H16N2O
MW:180.246842384338
CID:92968
PubChem ID:2776936
Update Time:2025-07-02

1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl-3,5-dimethyl-1H-pyrazole-4-carboxaldehyde
    • 1-(tert-Butyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
    • 1-tert-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
    • 1-tert-butyl-3,5-dimethylpyrazole-4-carbaldehyde
    • SCHEMBL2454466
    • 2,5-DIBROMOACETOPHENONE
    • Z317041786
    • 1-(tert-Butyl)-3,5-dimethyl-1H-pyrazole-4-carboxaldehyde
    • DTXSID60380299
    • MS-22031
    • CS-0248927
    • 647824-51-9
    • AKOS000192095
    • MFCD00120293
    • FT-0743509
    • EN300-41936
    • 1-tert-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • 1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
    • MDL： MFCD00120293
    • Inchi： 1S/C10H16N2O/c1-7-9(6-13)8(2)12(11-7)10(3,4)5/h6H,1-5H3
    • InChI Key： WQHXOHHEPNBXMF-UHFFFAOYSA-N
    • SMILES： O=CC1C(C)=NN(C=1C)C(C)(C)C

Computed Properties

  • Exact Mass: 180.12600
  • Monoisotopic Mass: 180.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Color/Form: powder
  • Density: 1
  • Melting Point: 56 °C
  • Boiling Point: 273.2°C at 760 mmHg
  • Flash Point: 119°C
  • Refractive Index: 1.51
  • PSA: 34.89000
  • LogP: 2.06740
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:647824-51-9)1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
Order Number:A1207857
Stock Status:in Stock
Quantity:10.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):210.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:647824-51-9)1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
A1207857
Purity:99%
Quantity:10.0g
Price ($):210.0
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